2-(4-(ethylsulfonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(4-ethylsulfonylbenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C19H22N2O4S2/c1-2-27(24,25)13-10-8-12(9-11-13)18(23)21-19-16(17(20)22)14-6-4-3-5-7-15(14)26-19/h8-11H,2-7H2,1H3,(H2,20,22)(H,21,23)
• InChI Key: NVAKBQVHYBPBJB-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCCC3)C(=O)N
• Molecular Formula: C19H22N2O4S2
• Molecular Weight: 406.5 g/mol

Description

Molecular Structure Analysis

This compound is a thiophene-based analog, which is a class of biologically active compounds. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position.

Physical And Chemical Properties Analysis

Thiophene, the base structure of this compound, has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

Thiophene and its substituted derivatives, including the compound , are a very important class of heterocyclic compounds that show interesting applications in the field of medicinal chemistry. .

Anti-Inflammatory Properties

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Anti-Psychotic Properties

. This suggests potential applications in the treatment of psychiatric disorders.

Anti-Arrhythmic Properties

. This suggests potential applications in the treatment of heart rhythm disorders.

Anti-Anxiety Properties

. This suggests potential applications in the treatment of anxiety disorders.

Anti-Fungal Properties

. This suggests potential applications in the treatment of fungal infections.

Antioxidant Properties

. This suggests potential applications in the prevention of oxidative stress-related diseases.

Anti-Cancer Properties

. This suggests potential applications in the treatment of various types of cancer.

Mechanism of Action

Target of Action

The primary target of this compound is the Polyketide synthase 13 (Pks 13) . Pks 13 is a crucial enzyme involved in the synthesis of mycolic acid, a major component of the cell wall of Mycobacterium tuberculosis .

Mode of Action

The compound interacts with Pks 13, inhibiting its function and thereby disrupting the synthesis of mycolic acid . This results in a weakened cell wall, making the bacteria more susceptible to the immune system and other drug treatments .

Biochemical Pathways

The inhibition of Pks 13 affects the mycolic acid biosynthesis pathway . This disruption leads to downstream effects on the bacterial cell wall integrity and function, which is crucial for the survival and virulence of Mycobacterium tuberculosis .

Result of Action

The result of the compound’s action is a decrease in the viability of Mycobacterium tuberculosis due to the disruption of mycolic acid synthesis . This leads to a weakened cell wall, making the bacteria more susceptible to immune responses and other drug treatments .